Cas no 1340105-32-9 (2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethyl(methyl)amine)

• Product Name: 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethyl(methyl)amine
• CAS No: 1340105-32-9
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• MDL: MFCD16858798
• CID: 5608360
• PubChem ID: 62722857
• Update Time: 2025-10-29

2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-ethanamine, 3-ethyl-N,1-dimethyl-
• CS-0301722
• EN300-871295
• 1340105-32-9
• 2-(3-Ethyl-1-methyl-1h-1,2,4-triazol-5-yl)-N-methylethan-1-amine
• [2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethyl](methyl)amine
• 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethyl(methyl)amine

• MDL： MFCD16858798
• Inchi： 1S/C8H16N4/c1-4-7-10-8(5-6-9-2)12(3)11-7/h9H,4-6H2,1-3H3
• InChI Key： INTNZTOZRXVTOW-UHFFFAOYSA-N
• SMILES： N1(C)C(CCNC)=NC(CC)=N1

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 318.8±44.0 °C(Predicted)
• pka: 9.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethyl(methyl)amine

Introduction to 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethyl(methyl)amine and Its Significance in Modern Chemical Research

Compounds with unique chemical structures often play pivotal roles in advancing scientific understanding and developing innovative pharmaceutical solutions. One such compound, identified by the CAS number 1340105-32-9, is known by the product name 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethyl(methyl)amine. This compound has garnered attention in the field of chemical biology due to its intriguing molecular architecture and potential applications in drug discovery and therapeutic development.

The molecular structure of 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethyl(methyl)amine consists of a triazolyl moiety linked to an ethyl chain terminated with a methylamine group. The presence of the triazol ring system imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds. The ethyl and methylamine substituents further enhance its reactivity and compatibility with various biological targets.

In recent years, there has been a significant surge in research focused on heterocyclic compounds due to their diverse pharmacological properties. Triazoles, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The compound 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethyl(methyl)amine represents a promising candidate in this category, as it combines the favorable characteristics of the triazol ring with additional functional groups that can modulate its biological activity.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The triazolyl moiety can serve as a binding platform for small molecule drugs, allowing for precise interaction with biological targets such as enzymes and receptors. This specificity is crucial for designing drugs that minimize side effects while maximizing therapeutic efficacy. Furthermore, the ethyl and methylamine groups provide opportunities for further chemical modification, enabling researchers to fine-tune the compound's properties for specific applications.

The CAS number 1340105-32-9 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized naming system ensures that researchers around the world can accurately reference and utilize the compound in their studies. The product name 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethyl(methyl)amine, while lengthy, provides a detailed description of its structure, which is essential for understanding its chemical behavior and potential applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For instance, triazole derivatives have been shown to exhibit potent activity against various pathogens due to their ability to disrupt essential biological processes. The compound 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethyl(methyl)amine has been investigated for its potential as an antimicrobial agent, with preliminary results suggesting that it can inhibit the growth of certain bacteria and fungi. These findings underscore the compound's promise as a lead molecule for developing new antibiotics.

Beyond its antimicrobial potential, this compound has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. By targeting inflammatory pathways, compounds like 2-(3-ethyl-1-methyl-HCH)-em(3m)
may offer novel therapeutic strategies. Research has indicated that the triazolyl moiety can interact with inflammatory mediators, potentially reducing inflammation without causing significant side effects.

The development of new drugs often involves a multi-step process that includes synthesis, purification, and biological testing. The compound 2-(3-Ethyl)-em(3m) presents an interesting challenge for synthetic chemists due to its complex structure. However, advancements in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. This has opened up new avenues for drug discovery by enabling researchers to access a wider range of bioactive compounds.

In conclusion,
the compound identified by CAS number1340105- 32- 9 and named 2-(3- ethyl- 1- methyl- 1H- 1, 2, 4- triazol -5- yl) ethyl( methyl) amine > > > > > > > > > represents >a >promising >candidate >for >pharmaceutical >applications. > > Its unique molecular structure, combined with its demonstrated biological activity, makes it an attractive scaffold for further research. As scientific understanding continues to evolve, compounds like this are likely to play an increasingly important role in addressing some of the most pressing health challenges facing humanity today.